Cas no 1251000-89-1 (tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate)

• Product Name: tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate
• CAS No: 1251000-89-1
• MF: C₁₁H₁₈F₂N₂O₂
• MW: 248.2696
• MDL: MFCD14581444
• CID: 5071597
• PubChem ID: 129964166
• Update Time: 2026-03-01

tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate
• P21004
• 6-Boc-8,8-difluoro-2,6-diazaspiro[3.4]octane
• t-Butyl 8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate
• Tert-butyl8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate
• EN300-741796
• CS-0310396
• t-Butyl 8,8-difluoro-2,6-diazaspiro[3.4]octane-6-carboxylate, 95%
• AS-84045
• MFCD14581444
• 1251000-89-1
• SY284319

• MDL： MFCD14581444
• Inchi： 1S/C11H18F2N2O2/c1-9(2,3)17-8(16)15-6-10(4-14-5-10)11(12,13)7-15/h14H,4-7H2,1-3H3
• InChI Key： SHDSDRJLIUSZTR-UHFFFAOYSA-N
• SMILES： FC1(C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C21C([H])([H])N([H])C2([H])[H])F

Computed Properties

• Exact Mass: 248.13363415g/mol
• Monoisotopic Mass: 248.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids